Cas no 22052-04-6 (1,3,5-triazinane-2-thione)
1,3,5-triazinane-2-thione structure
Product Name:1,3,5-triazinane-2-thione
CAS No:22052-04-6
MF:C3H7N3S
MW:117.172778367996
MDL:MFCD00278164
CID:270419
PubChem ID:1897601
Update Time:2025-04-19
1,3,5-triazinane-2-thione Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2(1H)-thione,tetrahydro-
- 1,3,5-Triazinane-2-thione
- 2-Thiotriazone
- 2-Thioxohexahydrotriazine
- AC1LZCQF
- AGN-PC-00MU49
- STOCK1S-56044
- s-Triazine-2(1H)-thione, tetrahydro- (7CI,8CI)
- Tetrahydro-1,3,5-triazine-2(1H)-thione
- 22052-04-6
- SCHEMBL4974683
- AKOS001026915
- FT-0690847
- 1,3,5-Triazine-2(1H)-thione, tetrahydro-
- DTXSID00176532
- s-Triazine-2(1H)-thione, tetrahydro-
- F0861-0026
- Z56756573
- EN300-235816
- 1,3,5-triazinane-2-thione
-
- MDL: MFCD00278164
- Inchi: 1S/C3H7N3S/c7-3-5-1-4-2-6-3/h4H,1-2H2,(H2,5,6,7)
- InChI Key: HBEQQDRAYMGDPU-UHFFFAOYSA-N
- SMILES: S=C1NCNCN1
Computed Properties
- Exact Mass: 117.03621
- Monoisotopic Mass: 117.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 74.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 68.2Ų
Experimental Properties
- Density: 1.33
- Boiling Point: 200.2°Cat760mmHg
- Flash Point: 74.9°C
- Refractive Index: 1.645
- PSA: 36.09
1,3,5-triazinane-2-thione Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
1,3,5-triazinane-2-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T796243-10mg |
1,3,5-Triazinane-2-thione |
22052-04-6 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T796243-50mg |
1,3,5-Triazinane-2-thione |
22052-04-6 | 50mg |
$ 160.00 | 2022-06-02 | ||
| TRC | T796243-100mg |
1,3,5-Triazinane-2-thione |
22052-04-6 | 100mg |
$ 230.00 | 2022-06-02 | ||
| Enamine | EN300-235816-0.05g |
1,3,5-triazinane-2-thione |
22052-04-6 | 95% | 0.05g |
$383.0 | 2024-06-19 | |
| Enamine | EN300-235816-0.1g |
1,3,5-triazinane-2-thione |
22052-04-6 | 95% | 0.1g |
$402.0 | 2024-06-19 | |
| Enamine | EN300-235816-0.25g |
1,3,5-triazinane-2-thione |
22052-04-6 | 95% | 0.25g |
$420.0 | 2024-06-19 | |
| Enamine | EN300-235816-0.5g |
1,3,5-triazinane-2-thione |
22052-04-6 | 95% | 0.5g |
$438.0 | 2024-06-19 | |
| Enamine | EN300-235816-1.0g |
1,3,5-triazinane-2-thione |
22052-04-6 | 95% | 1.0g |
$457.0 | 2024-06-19 | |
| Enamine | EN300-235816-2.5g |
1,3,5-triazinane-2-thione |
22052-04-6 | 95% | 2.5g |
$894.0 | 2024-06-19 | |
| Enamine | EN300-235816-5.0g |
1,3,5-triazinane-2-thione |
22052-04-6 | 95% | 5.0g |
$1322.0 | 2024-06-19 |
1,3,5-triazinane-2-thione Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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